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Understanding Central Composite Designh (CCD)

A Central Composite Design (CCD) is a key experimental design used in Response Surface Methodology
(RSM) to build a second-order (quadratic) model for a response variable without needing a full three-level

factorial experiment [1]. It is ideal for modeling curvature in your data and optimizing processes [2].

A CCD is built from three distinct sets of experimental runs [1]:

¢ Factorial Points: A full or fractional factorial design (with two-level factors, coded as -1 and +1) that
estimates linear and interaction effects.

e Center Points: Multiple experimental runs where all factors are set at their mid-level (coded as 0).
These are used to estimate pure error and detect curvature.

¢ Axial Points (or Star Points): Points where one factor is set to +a (an extreme value) and all other
factors are set at their mid-levels. This allows for the estimation of quadratic effects. A design with k
factors has 2k axial points [3].

CCDs are highly efficient for sequential experimentation, as you can often augment an existing factorial

design that has shown significant curvature by adding axial and center points [2].

Types of Central Composite Designs

The value of a and the placement of the axial points define three primary types of CCDs, each suited for

different experimental constraints [3] [2].
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. - Factor Levels Key
Design Type Description

Required Property

Circumscribed The axial points are outside the factorial cube, 5 levels Rotatable
(Ccce) creating a spherical or hyperspherical

experimental region.
Inscribed (CCI) The axial points are at the factor limits, and the 5 levels Rotatable

factorial points are scaled to fit inside.
Face-Centered The axial points are placed at the center of the 3 levels Not
(CCF) faces of the factorial cube (o = £1). rotatable

Determining the Value of o

The value of a is crucial for giving the design desirable properties like rotatability (constant prediction
variance at all points equidistant from the center) [2]. For a rotatable design with a full factorial portion, a is
calculated as o« = (F)”(1/4), where F is the number of factorial points (e.g., 2/k for a full factorial) [1].

The table below shows typical values for different numbers of factors [3].

Number of Factors Factorial Portion Value of a for Rotatability
2 212 1.414
3 2”3 1.682
4 2M 2.000
5 2M{5-1} (Fractional) 2.000

A Practical CCD Workflow for Process Optimization

This section outlines a generic, step-by-step protocol for applying a CCD, which can be adapted for

processes like peimisine extraction.
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Step 1: Design the Experiment

¢ Identify Factors and Ranges: Select the critical process factors (e.g., temperature, solvent
concentration, extraction time) and define their low (-1) and high (+1) levels based on prior knowledge
or screening experiments.

e Choose a CCD Type: Select CCC, CCI, or CCF based on your operational limits and the need for
rotatability [3] [2]. For example, if your factor settings are absolute limits, a CCI design is appropriate.

e Determine Alpha and Center Points: Use the tables above to select an a value. Include at least 3-5
center points to robustly estimate experimental error [1].

¢ Randomize Runs: Randomize the order of all experimental runs to minimize the effects of
confounding variables.

Step 2: Execute the Experiment and Analyze Data

e Perform Experiments: Carry out the runs according to your randomized list and record the response
(e.g., peimisine yield or purity).

¢ Build a Quadratic Model: Use linear regression to fit a model of the form [1]: Y = Bo + ZBiXi +
2Bi i XiX; + ZBiiXi? Where is the predicted response, Bo is the constant, and Bi, Bij, Bii are the
coefficients for linear, interaction, and squared terms, respectively.

e Optimize and Validate: Use the fitted model to locate optimal factor settings. Conduct confirmatory
experiments at the predicted optimum to validate the model's accuracy.

The following diagram illustrates the logical workflow of a CCD, from design to validation.

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://www.itl.nist.gov/div898/handbook/pri/section3/pri3361.htm
https://support.minitab.com/en-us/minitab/help-and-how-to/statistical-modeling/doe/supporting-topics/response-surface-designs/response-surface-central-composite-and-box-behnken-designs/
https://en.wikipedia.org/wiki/Central_composite_design
https://www.smolecule.com/products/s003746?utm_src=pdf-body
https://en.wikipedia.org/wiki/Central_composite_design
https://www.smolecule.com/products/s003746?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization
Specifications & Pricing

Choose CCD Type
(CCC, CCI, CCF)

Determine Alpha (o)
and Center Points

'

Create and Randomize
Experimental Run Order

Execute Experiments
and Measure Response(s)

Build Quadratic Model
Using Regression

Analyze Model and
Locate Optimum

Perform Validation
Experiment

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 47 Tech Support


https://www.smolecule.com/products/s003746?utm_src=pdf-body-img
https://www.smolecule.com/products/s003746?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Troubleshooting Common CCD Issues

Here are answers to frequently asked questions that users might encounter.

Q1: My factorial design showed significant curvature. What is the most efficient way to augment it
into a full CCD?

e Answer: The most efficient way is to add axial points (star points) and additional center points to your
existing design [2]. This sequential approach leverages your previous data. Calculate the correct a
value for rotatability based on your original number of factorial points [3]. Ensure all new runs are
randomized.

Q2: My experimental factors have hard operational constraints (e.g., a temperature that cannot be

exceeded). Which CCD type should I use?

e Answer: Use a Face-Centered (CCF) or an Inscribed (CCI) design. The CCF design ensures no
factor setting exceeds the cube's bounds, as the axial points are at 1 [2]. The CCI design also keeps
all points within the specified limits by scaling down the factorial portion [3].

Q3: How can I manage a large CCD that must be run in separate batches or on different days?

e Answer: Use Orthogonal Blocking. You can divide your CCD into blocks (e.g., one block for the
factorial points and another for the axial points) such that the block effects do not affect the estimates
of your model coefficients. The value of a can be chosen to achieve this property [3]. The diagram
below shows an example of an orthogonally blocked design for two factors.

Block 1: Factorial & Center Points Block 2: Axial Points

Click to download full resolution via product page

Q4: How many center points should I include, and why are they necessary?

e Answer: Center points are essential for two main reasons: 1) They provide an independent estimate
of pure experimental error, and 2) They allow the design to detect curvature in the response surface
[1]. While there is no single rule, including 3 to 5 center points is common practice. The total number
can depend on the desired properties of the design and the number of factors [3].
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A Note on Peimisine Extraction

While the search results provide comprehensive information on CCD methodology, they do not contain
specific technical details on the extraction of peimisine. For a successful experiment, you will need to
consult specialized scientific literature to determine the critical factors (e.g., solvent type, temperature,
duration) and their safe operating ranges for this specific compound. The general principles and workflows

detailed above will then guide you in designing and optimizing your extraction process using CCD.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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